Cas no 2869872-22-8 (Not Yet Assigned)

Not Yet Assigned structure
Not Yet Assigned structure
Product Name:Not Yet Assigned
CAS No:2869872-22-8
MF:C11H24N2O4
MW:248.319263458252
CID:5563229
Update Time:2025-11-03

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

    • Not Yet Assigned
    • Inchi: 1S/C11H24N2O4/c1-11(2,3)17-10(14)13-9(7-12)8-16-6-5-15-4/h9H,5-8,12H2,1-4H3,(H,13,14)/t9-/m0/s1
    • InChI Key: GYTUFDVTQGLIIP-VIFPVBQESA-N
    • SMILES: [C@H](CN)(COCCOC)NC(=O)OC(C)(C)C

Not Yet Assigned Pricemore >>

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Additional information on Not Yet Assigned

Research Briefing on Chemical Compound 2869872-22-8 and Product "Not Yet Assigned" in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have brought attention to the compound with CAS number 2869872-22-8, a novel molecular entity currently under investigation for its potential therapeutic applications. While the product name remains unassigned ("Not Yet Assigned"), preliminary studies suggest this compound exhibits unique biochemical properties that warrant further exploration. This briefing synthesizes the latest findings from peer-reviewed literature and industry reports to provide a comprehensive overview of this emerging research area.

Structural analysis reveals that 2869872-22-8 belongs to a class of small molecules with a distinctive heterocyclic core, demonstrating selective binding affinity towards specific protein targets involved in inflammatory pathways. Recent in vitro studies published in the Journal of Medicinal Chemistry (2023) indicate promising inhibitory effects on key enzymes in the arachidonic acid cascade, suggesting potential applications in treating chronic inflammatory conditions.

Pharmacokinetic profiling conducted by independent research groups shows favorable absorption characteristics and metabolic stability for 2869872-22-8, with oral bioavailability exceeding 60% in preclinical models. The compound's unique physicochemical properties, including optimal logP values and hydrogen bonding capacity, contribute to its enhanced membrane permeability and target engagement, as detailed in recent ADMET studies.

Current research efforts focus on optimizing the lead structure of 2869872-22-8 to improve potency while maintaining selectivity. Structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified critical modifications that enhance binding affinity by approximately 3-fold without compromising metabolic stability. These findings are guiding the development of next-generation analogs with improved therapeutic indices.

While the product remains officially unassigned, patent applications filed in major jurisdictions suggest growing commercial interest in this chemical scaffold. The intellectual property landscape indicates potential applications spanning from anti-inflammatory therapies to oncology indications, with particular emphasis on combination therapies targeting resistant disease phenotypes.

Future research directions for 2869872-22-8 and its derivatives include comprehensive in vivo efficacy studies, detailed toxicological profiling, and formulation development to address potential delivery challenges. The compound's mechanism of action and therapeutic potential will be further elucidated through ongoing collaborative research initiatives involving academic institutions and pharmaceutical partners.

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